Cas no 769-23-3 (Benzenamine, N-ethyl-2,6-dimethyl-)

Benzenamine, N-ethyl-2,6-dimethyl- structure
769-23-3 structure
Product name:Benzenamine, N-ethyl-2,6-dimethyl-
CAS No:769-23-3
MF:C10H15N
MW:149.232802629471
CID:537021
PubChem ID:12539332

Benzenamine, N-ethyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-ethyl-2,6-dimethyl-
    • N-ethyl-2,6-dimethylaniline
    • AKOS005296142
    • N-ethyl-2,6-dimethylanili ne
    • DTXSID50501774
    • OAPVPGPVBZRARK-UHFFFAOYSA-N
    • 769-23-3
    • starbld0043686
    • SCHEMBL1827736
    • N-Ethyl-2,6-dimethylphenylamine
    • Inchi: InChI=1S/C10H15N/c1-4-11-10-8(2)6-5-7-9(10)3/h5-7,11H,4H2,1-3H3
    • InChI Key: OAPVPGPVBZRARK-UHFFFAOYSA-N
    • SMILES: CCNC1=C(C=CC=C1C)C

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 12.03

Benzenamine, N-ethyl-2,6-dimethyl- Related Literature

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